Cas no 802541-12-4 (Ethyl (3-ethoxy-2-oxocyclohex-3-en-1-yl)(oxo)acetate)

• Product Name: Ethyl (3-ethoxy-2-oxocyclohex-3-en-1-yl)(oxo)acetate
• CAS No: 802541-12-4
• MF: C₁₂H₁₆O₅
• MW: 240.252444267273
• MDL: MFCD23099228
• CID: 2737037
• PubChem ID: 44235432
• Update Time: 2025-05-20

Ethyl (3-ethoxy-2-oxocyclohex-3-en-1-yl)(oxo)acetate Chemical and Physical Properties

Names and Identifiers

• 3-Morpholinobenzo[d]isothiazole
• Ethyl (3-ethoxy-2-oxocyclohex-3-en-1-yl)(oxo)acetate
• Ethyl 2-(3-Ethoxy-2-oxo-3-cyclohexen-1-yl)-2-oxoacetate
• SY264960
• ethyl (3-ethoxy-2-oxocyclohex-3-en-1-yl)-(oxo)acetate
• 802541-12-4
• CEAKAIYDERWAJF-UHFFFAOYSA-N
• DB-220439
• Ethyl2-(3-Ethoxy-2-oxo-3-cyclohexen-1-yl)-2-oxoacetate
• ethyl2-(3-ethoxy-2-oxocyclohex-3-en-1-yl)-2-oxoacetate
• MFCD23099228
• SCHEMBL526609
• ethyl 2-(3-ethoxy-2-oxocyclohex-3-en-1-yl)-2-oxoacetate

• MDL： MFCD23099228
• Inchi： 1S/C12H16O5/c1-3-16-9-7-5-6-8(10(9)13)11(14)12(15)17-4-2/h7-8H,3-6H2,1-2H3
• InChI Key： CEAKAIYDERWAJF-UHFFFAOYSA-N
• SMILES： O(CC)C1=CCCC(C(C(=O)OCC)=O)C1=O

Computed Properties

• Exact Mass: 240.09977361g/mol
• Monoisotopic Mass: 240.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 69.7

Additional information on Ethyl (3-ethoxy-2-oxocyclohex-3-en-1-yl)(oxo)acetate

Recent Advances in the Study of Ethyl (3-ethoxy-2-oxocyclohex-3-en-1-yl)(oxo)acetate (CAS: 802541-12-4)

Ethyl (3-ethoxy-2-oxocyclohex-3-en-1-yl)(oxo)acetate (CAS: 802541-12-4) is a chemically significant compound that has garnered attention in recent years due to its potential applications in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclohexenone and oxoacetate functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Recent studies have explored its reactivity, synthetic utility, and biological activities, positioning it as a valuable scaffold in drug discovery and development.

The primary focus of recent research has been on the compound's role as a precursor in the synthesis of bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the construction of polycyclic frameworks, which are often found in natural products with therapeutic potential. The researchers highlighted the compound's ability to undergo [4+2] cycloaddition reactions, enabling the efficient synthesis of complex structures with high stereoselectivity. This advancement opens new avenues for the development of novel drug candidates targeting various diseases, including cancer and infectious diseases.

Another significant area of investigation involves the compound's potential as an enzyme inhibitor. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of Ethyl (3-ethoxy-2-oxocyclohex-3-en-1-yl)(oxo)acetate exhibited inhibitory activity against key enzymes involved in inflammatory pathways. The researchers synthesized a series of analogs and evaluated their efficacy in vitro, identifying several promising leads with low micromolar IC50 values. These findings suggest that the compound's scaffold could be further optimized to develop potent anti-inflammatory agents.

In addition to its pharmaceutical applications, recent research has also explored the compound's utility in agrochemicals. A 2023 study in the Journal of Agricultural and Food Chemistry investigated its derivatives as potential fungicides. The results indicated that certain modifications to the cyclohexenone ring enhanced the compound's antifungal activity against common plant pathogens. This research underscores the compound's versatility and its potential to address challenges in crop protection.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of Ethyl (3-ethoxy-2-oxocyclohex-3-en-1-yl)(oxo)acetate. Current synthetic routes often involve multi-step procedures with moderate yields, prompting ongoing efforts to develop more efficient methodologies. Recent advances in catalysis, such as the use of organocatalysts and transition metal complexes, have shown potential in streamlining the synthesis and improving scalability.

In conclusion, Ethyl (3-ethoxy-2-oxocyclohex-3-en-1-yl)(oxo)acetate (CAS: 802541-12-4) represents a promising scaffold with diverse applications in medicinal and agrochemical research. Recent studies have highlighted its synthetic utility, biological activities, and potential for further optimization. Continued research in this area is expected to yield novel therapeutic and agrochemical agents, addressing unmet needs in healthcare and agriculture.